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Compound of Interest

Compound Name: 6-Fluoropyridin-2-amine

Cat. No.: B074216

An In-depth Review of Safety, Handling, and Experimental Data

This technical guide provides a comprehensive overview of the material safety, properties, and
handling procedures for 6-Fluoropyridin-2-amine (CAS No. 1597-32-6). Designed for
researchers, scientists, and professionals in drug development, this document consolidates
critical data from various sources into a structured and accessible format. It includes detailed
information on hazard identification, protective measures, emergency procedures, and key
physical and chemical properties, supplemented with a detailed experimental protocol for its
synthesis.

Chemical Identification and Physical Properties

6-Fluoropyridin-2-amine is a fluorinated pyridine derivative utilized as a key intermediate in
the synthesis of various pharmaceutical and agrochemical compounds. Its fluorine substitution
can enhance lipophilicity and metabolic stability in target molecules.[1]
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Property Value Reference(s)
Molecular Formula CsHsFN:2 [2]
Molecular Weight 112.11 g/mol [2]

White to light yellow or pale

Appearance cream solid (crystals or [11[3]
powder)

Melting Point 54 - 62 °C (129 - 144 °F) [2][4]

Boiling Point 204 - 210 °C (399 - 410 °F) [4]

Purity =>99% (GC) [1]

Storage Temperature 0-8°C [1]

Hazard Identification and Classification

6-Fluoropyridin-2-amine is classified as a hazardous substance. The GHS classifications
from various suppliers indicate a consistent hazard profile, primarily concerning its toxicity upon
ingestion or skin contact, and its potential to cause severe skin and eye damage.
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Hazard
Classification Code Description Reference(s)
(GHS)
o Toxic / Harmful if
Acute Toxicity, Oral H301 / H302 [2][41[5]
swallowed
- Toxic / Harmful in
Acute Toxicity, Dermal  H311/H312 ) ) [415]
contact with skin
Causes severe skin
Skin burns and eye
_ o H314 / H315 _ [2][41[5]
Corrosion/Irritation damage / Causes skin
irritation
Serious Eye Causes serious eye
o H318 [2][5]
Damage/Irritation damage
Specific Target Organ _
o _ May cause respiratory
Toxicity (Single H335 T [2][6]
Irritation
Exposure)
Hazardous to the Harmful to aquatic life
Aquatic Environment H412 with long lasting [4]
(Chronic) effects
Signal Word: Danger[2][4][5]
Hazard Pictograms:
e GHSO0S5 (Corrosion)[2]
¢ GHSO06 (Skull and Crossbones)
e GHSO07 (Exclamation Mark)[6]
o GHSO08 (Health Hazard)
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Safe Handling and Personal Protective Equipment
(PPE)

Proper handling and the use of appropriate personal protective equipment are crucial when
working with 6-Fluoropyridin-2-amine to minimize exposure and ensure laboratory safety.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[7]18]

o Ensure safety showers and eye wash stations are readily accessible.[8]

Personal Protective Equipment

o Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[7]

» Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat or
flame-retardant antistatic protective clothing to prevent skin contact.[4][7]

o Respiratory Protection: If dust is generated or ventilation is inadequate, use a NIOSH/MSHA-
approved respirator.[7]

The following diagram illustrates a recommended workflow for handling this chemical in a
laboratory setting.
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Workflow for Safe Handling of 6-Fluoropyridin-2-amine

Preparation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

Verify Fume Hood Functionality

,

Gather and Weigh Chemical
in Fume Hood

Experimentation

Conduct Experiment
in Fume Hood

:

Monitor Reaction Progress

Cleanup and Disposal

Decontaminate Glassware
and Work Surfaces

:

Dispose of Waste in
Designated Hazardous Waste Container

:

Remove PPE and Wash Hands

Click to download full resolution via product page
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Caption: A logical workflow for the safe handling of 6-Fluoropyridin-2-amine in a laboratory
setting.

First Aid and Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure. The following diagram
outlines the recommended emergency response actions.
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First Aid for 6-Fli idin-2-amil P

Exposure Occurs

Route$ of Exposure and|Immediate Actions

Y Y
Ingestion
Mu\lzremlil?:leosr; air. Immediately verzf;\;‘ecc?):‘:r:;ina!ed clothing Eye Contact: Do NOT induce vomiting.
If not breathing, give artificial respiration. \Wash off with soap and plenty of water for at least 15 minutes. Rinse thoroughly with plenty of water for at least 15 minutes. Rinse mouth with water.
Consult a physician. Never give anything by mouth to an unconscious person.
Call a physician. Call a physician. Chila physician

Seek Immediate Medical Attention

Show SDS to the doctor.
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Synthesis Workflow for 6-Fluoropyridin-2-amine

Dissolve 2,6-difluoropyridine
in Ammonium Hydroxide
in a Steel Vessel

:

Heat to 105 °C for 15 hours

i

Cool Reaction Mixture
in an Ice Bath

:

Collect Precipitate by Filtration

i

Wash Precipitate with Cold Water

:

Dry the Solid Product

i

Obtain 6-Fluoropyridin-2-amine
(White Solid, 94% Yield)

:

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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